Cas no 1805265-65-9 (4-(Difluoromethyl)-2-iodo-6-methylpyridine-3-methanol)

• Product Name: 4-(Difluoromethyl)-2-iodo-6-methylpyridine-3-methanol
• CAS No: 1805265-65-9
• MF: C₈H₈F₂INO
• MW: 299.05650138855
• CID: 4804478
• Update Time: 2025-05-22

4-(Difluoromethyl)-2-iodo-6-methylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-iodo-6-methylpyridine-3-methanol

• Inchi： 1S/C8H8F2INO/c1-4-2-5(7(9)10)6(3-13)8(11)12-4/h2,7,13H,3H2,1H3
• InChI Key： YIBKIZZLNYMYDO-UHFFFAOYSA-N
• SMILES： IC1=C(CO)C(C(F)F)=CC(C)=N1

Computed Properties

• Exact Mass: 298.962
• Monoisotopic Mass: 298.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 4-(Difluoromethyl)-2-iodo-6-methylpyridine-3-methanol

Research Briefing on 4-(Difluoromethyl)-2-iodo-6-methylpyridine-3-methanol (CAS: 1805265-65-9)

4-(Difluoromethyl)-2-iodo-6-methylpyridine-3-methanol (CAS: 1805265-65-9) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel pharmaceuticals, particularly in the areas of kinase inhibitors and antimicrobial agents. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, making it a valuable scaffold for drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 4-(Difluoromethyl)-2-iodo-6-methylpyridine-3-methanol as a key intermediate in the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The study highlighted the compound's ability to undergo selective cross-coupling reactions, enabling the efficient construction of complex heterocyclic frameworks. The resulting inhibitors demonstrated promising activity against resistant EGFR mutations, underscoring the compound's potential in targeted cancer therapies.

Another notable application of this compound was reported in a 2024 ACS Chemical Biology article, where it was utilized in the development of antimicrobial agents. The researchers leveraged the electrophilic nature of the iodo substituent to introduce diverse functional groups, leading to the discovery of compounds with broad-spectrum activity against Gram-positive and Gram-negative bacteria. The study also emphasized the importance of the difluoromethyl group in improving membrane permeability and reducing susceptibility to enzymatic degradation.

Beyond its pharmaceutical applications, 4-(Difluoromethyl)-2-iodo-6-methylpyridine-3-methanol has also been explored in agrochemical research. A 2023 Pest Management Science study demonstrated its use as a precursor for the synthesis of novel herbicides. The compound's structural features allowed for the introduction of herbicidal moieties, resulting in derivatives with enhanced activity against weed species while maintaining low toxicity to non-target organisms. This aligns with the growing demand for environmentally sustainable agrochemicals.

In conclusion, 4-(Difluoromethyl)-2-iodo-6-methylpyridine-3-methanol (CAS: 1805265-65-9) represents a highly versatile and valuable intermediate in both pharmaceutical and agrochemical research. Its unique chemical properties enable the development of bioactive molecules with improved efficacy and stability. Ongoing research continues to uncover new applications for this compound, solidifying its role as a critical building block in modern chemical synthesis.